3-Cyclopropoxy-4-iodopicolinic acid

• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodopyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8INO3/c10-6-3-4-11-7(9(12)13)8(6)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: HFTFZRPTFWLNCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C(=O)O)I

Description

3-Cyclopropoxy-4-iodopicolinic acid is a halogenated derivative of picolinic acid, a heterocyclic compound featuring a pyridine ring substituted with a carboxylic acid group. Its structure includes a cyclopropoxy group at the 3-position and an iodine atom at the 4-position (Figure 1). The cyclopropoxy moiety introduces steric and electronic effects, while the iodine atom may enable participation in cross-coupling reactions (e.g., Suzuki or Ullmann couplings). Limited published data exists on its synthesis, toxicity, or specific biological activity, though analogs suggest utility as enzyme inhibitors or antimicrobial agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki-Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds . This reaction involves the use of boronic acids or esters and palladium catalysts under mild conditions. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-iodopicolinic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as crystallization, distillation, and chromatography are employed to obtain the final product with the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-iodopicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The iodine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in the formation of various derivatives with different functional groups.

Scientific Research Applications

3-Cyclopropoxy-4-iodopicolinic acid has several applications in scientific research, including:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structure.

Industry: Utilized in the production of specialty chemicals and materials with desired properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodopicolinic acid involves its interaction with specific molecular targets and pathways. The cyclopropoxy group and iodine atom can influence the compound’s reactivity and binding affinity to various biological molecules. These interactions can modulate enzymatic activities, receptor binding, and other cellular processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Table 1: Comparison of 3-Cyclopropoxy-4-iodopicolinic Acid with Analogues

Compound	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
3-Cyclopropoxy-4-iodopicolinic acid	3-cyclopropoxy, 4-iodo	~279.03*	Potential cross-coupling precursor; unstudied bioactivity
4-Iodopicolinic acid	4-iodo	248.99	Used in radiopharmaceuticals
3-Methoxy-4-chloropicolinic acid	3-methoxy, 4-chloro	201.59	Herbicidal activity
3-Ethoxy-4-bromopicolinic acid	3-ethoxy, 4-bromo	244.03	Intermediate in organic synthesis

*Calculated based on formula C₉H₈INO₃.

Reactivity and Stability

• Iodine vs. Other Halogens : The iodine atom in 3-cyclopropoxy-4-iodopicolinic acid confers distinct reactivity compared to chloro or bromo analogs. Iodoarenes participate more readily in metal-catalyzed cross-couplings due to weaker C–I bonds, but they are less stable under prolonged light or heat.
• Cyclopropoxy Group : The cyclopropoxy substituent introduces greater steric hindrance and ring strain compared to methoxy or ethoxy groups. This may reduce metabolic degradation in biological systems but could also limit solubility in aqueous media.